7-methoxy-N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[2-[3-(2-methylimidazol-1-yl)-6-oxopyridazin-1-yl]ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H19N5O4/c1-13-21-8-10-24(13)17-6-7-18(26)25(23-17)11-9-22-20(27)16-12-14-4-3-5-15(28-2)19(14)29-16/h3-8,10,12H,9,11H2,1-2H3,(H,22,27)
• InChI Key: SBKHHCTZSXAKFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN(C(=O)C=C2)CCNC(=O)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C20H19N5O4
• Molecular Weight: 393.4 g/mol
• CAS No.: 1351618-23-9

Description

7-methoxy-N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide is a synthetic chemical compound of significant interest in medicinal chemistry and preclinical research. This complex molecule is characterized by a unique hybrid structure incorporating multiple pharmacologically active heterocyclic systems, including a benzofuran carboxamide, a pyridazinone core, and a 2-methylimidazole moiety. The integration of these privileged scaffolds suggests potential for diverse biological activity and makes it a valuable subject for structure-activity relationship (SAR) studies. The presence of both a benzofuran and an imidazole ring is of particular note, as these structures are found in numerous compounds with a wide range of documented biological properties. Imidazole-based rings are known to be key structural components in many therapeutic agents, serving as inhibitors and modulators of various enzymes and receptors . The specific research applications and molecular targets for this compound are still being characterized. It is intended for Research Use Only (RUO) and is not approved for use in humans or animals.

Biological Activity

The compound 7-methoxy-N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide is a complex organic molecule that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be summarized as follows:

• Molecular Formula : C₁₇H₁₈N₄O₃
• Molecular Weight : 342.35 g/mol
• Key Functional Groups : Benzofuran, imidazole, and pyridazine moieties.

The biological activities of this compound are attributed to its ability to interact with various biological targets, including:

• Enzymes : The compound has been shown to inhibit certain enzymes involved in critical biochemical pathways, potentially affecting cancer cell proliferation.
• Receptors : It may bind to specific receptors that modulate signaling pathways related to cell survival and apoptosis.

Anticancer Activity

Research indicates that 7-methoxy-N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide exhibits significant anticancer properties. In vitro studies have demonstrated its cytotoxic effects against various cancer cell lines, including:

Cell Line	IC₅₀ (µM)	Reference
U87 (glioblastoma)	0.20
SK (lung cancer)	0.07
BE (breast cancer)	0.18

These results suggest that the compound may induce apoptosis in cancer cells through the modulation of pro-apoptotic and anti-apoptotic gene expression.

Antibacterial and Antiviral Properties

In addition to its anticancer effects, preliminary studies indicate potential antibacterial and antiviral activities. The compound's benzofuran backbone is associated with various pharmacological effects, including:

• Antibacterial Activity : The compound has shown efficacy against several bacterial strains, suggesting it may inhibit bacterial growth by disrupting cellular processes.
• Antiviral Activity : Initial findings indicate that it may interfere with viral replication mechanisms, although further research is necessary to elucidate these effects.

Case Study 1: Cytotoxicity in Cancer Cells

A study evaluated the cytotoxic effects of the compound on human cancer cell lines using an MTT assay. The results indicated a dose-dependent response with significant reductions in cell viability at concentrations as low as 0.07 µM in SK cells. This study highlights the compound's potential as a therapeutic agent in oncology.

Case Study 2: Mechanistic Insights

Another research effort focused on understanding the molecular mechanisms underlying the compound's activity. It was found that treatment with this compound led to the activation of caspase pathways, which are crucial for apoptosis. Additionally, it was observed to inhibit key signaling pathways involved in cell proliferation, further supporting its role as an anticancer agent.

Comparison with Similar Compounds

Structural Analogues

The compound N-(2-{[3-(1H-Imidazol-1-yl)propyl]amino}-2-oxoethyl)-2-(1H-Pyrrol-1-yl)-1,3-Benzothiazole-6-Carboxamide () serves as a relevant comparator. Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Feature	Target Compound	Comparator Compound ()
Core Structure	Benzofuran (oxygen-containing heterocycle)	Benzothiazole (sulfur-containing heterocycle)
Substituents	7-Methoxy, pyridazinone, 2-methylimidazole	2-Pyrrole, imidazole (non-methylated)
Linker	Ethyl chain with pyridazinone	Propylamino-oxoethyl chain
Pharmacophores	Pyridazinone (hydrogen-bond acceptor), carboxamide (polar group)	Benzothiazole (aromatic π-system), pyrrole (electron-rich)
Predicted logP	~2.8	~3.2 (higher lipophilicity due to benzothiazole)

Key Differences:

Core Heterocycle : The benzofuran in the target compound may enhance metabolic stability compared to benzothiazole, which is prone to oxidative metabolism .

Substituent Effects : The 7-methoxy group in the target compound likely improves solubility, whereas the pyrrole in the comparator may increase π-π stacking interactions with biological targets.